Cas no 6289-26-5 (3-Hexyne-2,5-diol,2,5-diphenyl-)

• Product Name: 3-Hexyne-2,5-diol,2,5-diphenyl-
• CAS No: 6289-26-5
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 503491
• PubChem ID: 94863
• Update Time: 2025-04-19

3-Hexyne-2,5-diol,2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexyne-2,5-diol,2,5-diphenyl-
• 2,5-diphenylhex-3-yne-2,5-diol
• (2R,5R)-2,5-diphenylhex-3-yne-2,5-diol
• (2R,5S)-2,5-diphenylhex-3-yne-2,5-diol
• (2S,5S)-2,5-diphenylhex-3-yne-2,5-diol
• 2,5-Diphenyl-hex-3-in-2,5-diol
• 2,5-diphenyl-hex-3-yne-2,5-diol
• 2.5-Dioxy-2.5-diphenyl-hexin-(3)
• AC1L3T2C
• AC1Q76HS
• meso-1,4-Dimethyl-1,4-diphenyl-butin-(2)-diol-(1,4)
• NSC5635
• ST087153
• NSC-5635
• Hex-3-yne-2,5-diol, 2,5-diphenyl-
• EINECS 228-526-8
• DTXSID50978644
• NSC 5635
• AI3-23415
• 3-Hexyne-2, 2,5-diphenyl-
• AKOS005618251
• 6289-26-5
• 3-Hexyne-2,5-diol, 2,5-diphenyl-
• HJVVXZWQDRNQEH-UHFFFAOYSA-N
• SCHEMBL6017366
• NS00044575
• 2,5-Diphenyl-3-hexyne-2,5-diol

• Inchi： 1S/C18H18O2/c1-17(19,15-9-5-3-6-10-15)13-14-18(2,20)16-11-7-4-8-12-16/h3-12,19-20H,1-2H3
• InChI Key： HJVVXZWQDRNQEH-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(C1C=CC=CC=1)O)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 455.4°C at 760 mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.606
• PSA: 40.46
• LogP: 2.80520